Cas no 612-17-9 (1,4-Dihydronaphthalene)

• Product Name: 1,4-Dihydronaphthalene
• CAS No: 612-17-9
• MF: C₁₀H₁₀
• MW: 130.186402797699
• MDL: MFCD00058963
• CID: 82703
• PubChem ID: 87566829
• Update Time: 2025-11-02

1,4-Dihydronaphthalene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dihydronaphthalene
• Dihydronaphthalene
• Δ2-Dialin
• Naphthalene, 1,4-dihydro-
• 1,4-Dihydro-naphthalene
• FUPIVZHYVSCYLX-UHFFFAOYSA-N
• 1,4-dihydronaphthalen
• zlchem 68
• DELTA2-Dialin
• 5,8-dihydronaphthalene
• Naphthalene,4-dihydro-
• 1,4-Dihydronaphthalene;Dihydronaphthalene
• 1,4 dihydro naphthalene
• NCIOpen2_001603
• ZLB0055
• NSC97894
• VZ20705
• FCH111627
• AI3-09540
• 612-17-9
• NSC-97894
• I2-dialin
• NS00034606
• EINECS 210-297-0
• FT-0600660
• C56X9SYS4F
• MFCD00058963
• 104977-10-8
• UNII-C56X9SYS4F
• CS-0155868
• O10351
• CHEBI:38143
• DTXSID9060607
• InChI=1/C10H10/c1-2-6-10-8-4-3-7-9(10)5-1/h1-6H,7-8H
• AKOS015840925
• AS-49971
• Q27117390
• AC-20980
• D0088
• A833104
• NSC 97894
• DTXCID8042979
• DB-005643
• 1,4-DIHYRONAPHTHALENE

• MDL： MFCD00058963
• Inchi： 1S/C10H10/c1-2-6-10-8-4-3-7-9(10)5-1/h1-6H,7-8H2
• InChI Key： FUPIVZHYVSCYLX-UHFFFAOYSA-N
• SMILES： C12C=CC=CC=1CC=CC2

Computed Properties

• Exact Mass: 130.07800
• Monoisotopic Mass: 130.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1,01 g/cm3
• Melting Point: 25°C
• Boiling Point: 212°C(lit.)
• Flash Point: 16°C
• Refractive Index: 1.5610-1.5650
• PSA: 0.00000
• LogP: 2.34140
• Solubility: Not available
• Vapor Pressure: 0.3±0.2 mmHg at 25°C

1,4-Dihydronaphthalene Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3295
• Hazard Category Code： 11
• Safety Instruction： S7/9-S16-S36
• Risk Phrases：R11
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,4-Dihydronaphthalene

Comprehensive Guide to 1,4-Dihydronaphthalene (CAS No. 612-17-9): Properties, Applications, and Industry Insights

1,4-Dihydronaphthalene (CAS No. 612-17-9) is an organic compound belonging to the class of partially hydrogenated naphthalene derivatives. With the molecular formula C₁₀H₁₀, this compound is widely studied for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "1,4-Dihydronaphthalene synthesis", "CAS 612-17-9 applications", or "dihydronaphthalene derivatives", highlighting its relevance in modern chemistry.

The compound’s partially unsaturated ring system makes it a valuable intermediate in organic synthesis. Recent trends in green chemistry have spurred interest in sustainable synthesis methods for 1,4-Dihydronaphthalene, aligning with global efforts to reduce hazardous waste. Questions like "How to stabilize 1,4-Dihydronaphthalene?" or "Catalytic hydrogenation of naphthalene derivatives" are commonly explored in academic forums, reflecting its technical significance.

In the pharmaceutical sector, 1,4-Dihydronaphthalene serves as a precursor for bioactive molecules. Its structural motif is found in compounds targeting inflammatory diseases and central nervous system (CNS) disorders, making it a hotspot for drug discovery. Searches for "1,4-Dihydronaphthalene in drug design" or "CAS 612-17-9 pharmacokinetics" underscore its therapeutic potential.

Material scientists leverage 1,4-Dihydronaphthalene to develop advanced polymers and liquid crystals. Its conjugated system enables applications in organic electronics, such as OLEDs and photovoltaic cells. Queries like "1,4-Dihydronaphthalene in optoelectronics" or "conductive polymers from dihydronaphthalene" dominate niche research discussions.

Analytical techniques like GC-MS, NMR, and HPLC are critical for characterizing CAS 612-17-9 purity. Laboratories often search for "1,4-Dihydronaphthalene spectroscopic data" or "analytical methods for dihydronaphthalenes" to ensure quality control. Regulatory compliance, especially regarding REACH and FDA guidelines, further drives demand for precise documentation.

Environmental considerations are also pivotal. Studies on biodegradation pathways of 1,4-Dihydronaphthalene address ecological concerns, with keywords like "eco-friendly degradation of CAS 612-17-9" gaining traction. This aligns with the broader shift toward circular economy principles in chemical manufacturing.

In summary, 1,4-Dihydronaphthalene (CAS No. 612-17-9) bridges multiple scientific disciplines, from medicinal chemistry to sustainable materials. Its adaptability to cutting-edge research and industrial workflows ensures its enduring relevance. For deeper insights, explore peer-reviewed journals or databases like SciFinder and PubChem, which catalog its evolving applications.